Cas no 1628-79-1 (Ethanone,1-(3,7-dinitro-10H-phenothiazin-10-yl)-)

• Product Name: Ethanone,1-(3,7-dinitro-10H-phenothiazin-10-yl)-
• CAS No: 1628-79-1
• MF: C₁₄H₉N₃O₅S
• MW: 331.303361654282
• CID: 168355
• PubChem ID: 262365
• Update Time: 2025-04-19

Ethanone,1-(3,7-dinitro-10H-phenothiazin-10-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,7-dinitro-10H-phenothiazin-10-yl)-
• 1-(3,7-dinitrophenothiazin-10-yl)ethanone
• 1-(3,11-dinitrophenothiazin-10-yl)ethanone
• 1-(3,7-dinitro-10h-phenothiazin-10-yl)ethanone
• 10-acetyl-3,7-dinitro-10H-phenothiazine
• 10-Acetyl-3,7-dinitro-phenothiazin
• 3,7-dinitro-10-acetylphenothiazine
• 3,7-dinitro-10-acetyl-phenothiazine
• AC1L67CC
• AC1Q210N
• AG-J-58548
• AR-1B1309
• CTK4D1364
• KST-1B0840
• NSC95823
• 1-(3,7-dinitro-phenothiazin-10-yl)-ethanone
• SCHEMBL1208152
• VUWDHXCPXJCIJQ-UHFFFAOYSA-N
• DTXSID40294325
• 10-acetyl-3,7-dinitrophenothiazine
• 1628-79-1
• NSC-95823

• Inchi： 1S/C14H9N3O5S/c1-8(18)15-11-4-2-9(16(19)20)6-13(11)23-14-7-10(17(21)22)3-5-12(14)15/h2-7H,1H3
• InChI Key： VUWDHXCPXJCIJQ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N(C(C)=O)C2C=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.02637
• Monoisotopic Mass: 331.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.566
• Boiling Point: 648.2°Cat760mmHg
• Flash Point: 345.8°C
• Refractive Index: 1.716
• PSA: 106.59
• LogP: 4.76360